2-(1-Phenylsulphonyl-3-pyrrolyl)ethylamine

• Molecular Formula: C12H14N2O2S
• Molecular Weight: 250.32 g/mol
• IUPAC Name: 2-[1-(benzenesulfonyl)pyrrol-3-yl]ethanamine
• InChI: InChI=1S/C12H14N2O2S/c13-8-6-11-7-9-14(10-11)17(15,16)12-4-2-1-3-5-12/h1-5,7,9-10H,6,8,13H2
• InChI Key: LRIZCQPNMOQXAB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)N2C=CC(=C2)CCN

Description

2-(1-Phenylsulphonyl-3-pyrrolyl)ethylamine is a useful research compound. Its molecular formula is C12H14N2O2S and its molecular weight is 250.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Boron trifluoride etherate (17.7 g) was added under nitrogen with ice-cooling to sodium borohydride (3.94 g) suspended in tetrahydrofuran (150 ml). After stirring at room temperature for fifteen minutes 2-(1-phenylsulphonyl-3-pyrrolyl)-1-nitroethylene (5.78 g) (prepared according to Synthetic Communications, 15 (1), 71-74 (1985)), dissolved in tetrahydrofuran (80 ml) was added dropwise. The mixture was refluxed overnight, quenched by the addition of ice-water, acidified with 5M hydrochloric acid and refluxed for a further two hours. The aqueous layer was washed with ether and the amine liberated by the addition of 0.880 ammonia solution which was extracted into dichloromethane. The extracts were washed with water, dried and evaporated to give pure product as an oil.